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Abstract: This technical guide provides a comprehensive overview of Acid Alizarin Violet N
(AAVN) as a metallochromic indicator for the complexometric titration of metal ions with
ethylenediaminetetraacetic acid (EDTA). We delve into the fundamental principles governing its
function, detailing the mechanism of action, critical experimental parameters, and step-by-step
protocols for the quantification of specific metal ions. This document is intended for
researchers, scientists, and quality control professionals seeking to develop and implement
robust analytical methods for metal ion determination.

Introduction to Complexometric Titrations and the
Role of Indicators

Complexometric titration is a cornerstone of analytical chemistry, enabling the precise
guantification of metal ions in a solution.[1][2] The technique relies on the reaction between a
metal ion (the analyte) and a complexing agent, or ligand, which forms a stable, water-soluble
complex.[1] The most ubiquitous of these ligands is ethylenediaminetetraacetic acid (EDTA), a
hexadentate chelator that forms highly stable, 1:1 stoichiometric complexes with most metal
ions.[1][2]
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The critical challenge in any titration is the accurate determination of the equivalence point. In
complexometric titrations, this is achieved using a metallochromic indicator, an organic dye that
changes color when it binds to metal ions.[3][4] For a successful titration, the metal-indicator
complex must be less stable than the metal-EDTA complex.[4] This ensures that upon the
addition of EDTA, the titrant will first complex all free metal ions before displacing the metal
from the indicator complex at the endpoint, resulting in a sharp, observable color change.[4]

Acid Alizarin Violet N (AAVN), also known as Mordant Violet 5, is a versatile azo dye that
serves as an effective metallochromic indicator for the titration of several transition metal ions.
[5] Its distinct color change and sensitivity make it a valuable tool in the analytical chemist's
repertoire.

Acid Alizarin Violet N: Core Principles and
Mechanism of Action

To effectively utilize AAVN, it is essential to understand its chemical properties and the
mechanism by which it signals the titration endpoint.

Chemical Properties

A summary of the key properties of Acid Alizarin Violet N is provided below.

Property Value Reference

Sodium 4-hydroxy-3-[(E)-(2-
hydroxy-1-

Chemical Name Y Y
naphthyl)diazenyl]benzenesulf

onate

C.l. Mordant Violet 5,
Synonyms , _ [5]
Eriochrome Violet B

CAS Number 2092-55-9 [5]
Molecular Formula Ci16H11N2NaOsS [5]
Appearance Dark red to purple powder [5]
Solubility Soluble in water and ethanol [51[6]
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Mechanism as a Metallochromic Indicator

The function of AAVN is governed by a pH-dependent equilibrium and the relative stability of
the complexes formed.

o pH-Dependent Color: AAVN itself is an acid-base indicator. The molecule possesses
ionizable groups, leading to different colors in solution depending on the pH.[6] Its useful pH
range for indicating metal ions is typically between 6.5 and 9.0, where the indicator
transitions from an orange-red to a violet hue in its free, uncomplexed form.[6] A study
determined the pKa of AAVN to be approximately 6.25, corresponding to the deprotonation of
the sulfonic acid group.[6]

o Formation of the Metal-Indicator Complex: Before the titration begins, a small amount of
AAVN is added to the analyte solution containing the metal ions (Mn*). The solution's pH is
adjusted to an optimal value where the indicator chelates with a fraction of the metal ions,
forming a distinctly colored metal-indicator complex (M-In). This complex has its own
characteristic color, which is different from the free indicator at the same pH.

« Titration with EDTA: As the standard EDTA solution is added, the EDTA, being a stronger
chelating agent, first reacts with the free metal ions (M"*) in the solution.

» Endpoint Displacement Reaction: Once all the free Mn* has been complexed by EDTA, the
next drop of titrant breaks the weaker metal-indicator complex (M-In). EDTA sequesters the
metal ion, releasing the free indicator (In) back into the solution. This release of the free
indicator causes a sharp color change, signaling the titration's endpoint.

The entire process can be visualized as a sequence of competitive equilibria.
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Caption: The competitive complexation mechanism in an EDTA titration.

Application Protocols for Metal lon Titration

While AAVN can form complexes with several metals like copper, cobalt, and nickel, finding
established direct titration protocols can be challenging as many studies focus on
spectrophotometric analysis. The following protocol for Nickel(ll) is synthesized based on
established complexometric principles and known properties of Ni2*-AAVN complexes.

General Reagents and Equipment

o Standard 0.01 M EDTA Solution: Prepare by dissolving ~3.722 g of analytical grade
Na:H2EDTA-2H20 in 1 L of deionized water. Standardize against a primary standard (e.g.,
Zinc or Calcium Carbonate).

e Acid Alizarin Violet N Indicator Solution (0.1% w/v): Dissolve 0.1 g of AAVN powder in 100
mL of deionized water or a 1.1 ethanol-water mixture.[7]

o Buffer Solution (pH ~7.5): A universal or phosphate buffer can be used to maintain the
optimal pH.

e Analyte Solution: A solution containing the metal ion of interest (e.g., Ni2*) at an unknown
concentration.
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o Standard Laboratory Glassware: 50 mL burette, 250 mL Erlenmeyer flasks, pipettes,
volumetric flasks.

e pH meter

Protocol: Determination of Nickel(ll)

The reaction between Ni2* and EDTA can be slow, requiring a careful and deliberate titration
pace, especially near the endpoint.[8][9] This protocol is adapted from general principles for
nickel titration, substituting AAVN as the indicator based on its known complexation behavior at
neutral to slightly alkaline pH.

Principle: Nickel(ll) is titrated directly with a standard EDTA solution. AAVN forms a yellow-
orange complex with Ni2*. At the endpoint, EDTA displaces AAVN to form the more stable Ni-
EDTA complex, releasing the free indicator, which is violet at this pH.

Step-by-Step Procedure:

o Sample Preparation: Pipette a 25.00 mL aliquot of the unknown nickel solution into a 250 mL
Erlenmeyer flask. Dilute with approximately 75 mL of deionized water.

e pH Adjustment: Add buffer solution to adjust and maintain the pH of the solution at
approximately 7.5. Verify the pH with a calibrated pH meter. This pH is crucial as it facilitates
the formation of a stable Ni-AAVN complex without precipitating nickel hydroxide.

« Indicator Addition: Add 3-5 drops of the 0.1% Acid Alizarin Violet N indicator solution. The
solution should turn a distinct yellow-orange color as the Ni-AAVN complex forms.

« Titration: Titrate the solution slowly with the standardized 0.01 M EDTA solution, swirling the
flask constantly. The reaction is slow, so allow a few seconds between drop additions near
the endpoint.[8]

» Endpoint Determination: The endpoint is reached when the solution exhibits a sharp color
change from yellow-orange to a stable violet.

» Record and Repeat: Record the volume of EDTA used. Repeat the titration with two
additional aliquots of the nickel solution to ensure precision.
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Calculation of Nickel Concentration:

Since EDTA forms a 1:1 complex with Ni2*, the moles of EDTA are equal to the moles of Ni?* at

the equivalence point.

Moles of Ni2* = Molarity of EDTA (M) x Volume of EDTA used (L)
Concentration of Ni2* (M) = Moles of Ni2+ / Volume of Analyte Sample (L)
To express the result in mg/L (ppm):

Concentration (mg/L) = Molarity of Ni2* x Atomic Weight of Ni (58.69 g/mol ) x 1000 mg/g

1. Prepare Solutions
(EDTA, AAVN, Buffer)

2. Aliquot Analyte
(e.g., 25.00 mL Ni2*+ solution)

3. Adjust pH to ~7.5
(Add Buffer)

4. Add AAVN Indicator
(Solution turns Yellow-Orange)

5. Titrate with EDTA
(Slowly, with swirling)

6. Observe Endpoint
(Sharp change to Violet)

7. Record Volume
& Calculate Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes & Protocols: The Use of Acid Alizarin
Violet N in Complexometric Titrations]. BenchChem, [2026]. [Online PDF]. Available at:
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acid-alizarin-violet-n-in-complexometric-titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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